Cas no 167015-11-4 (Fmoc-D-Cys(Trt)-OH)

Fmoc-D-Cys(Trt)-OH is a protected derivative of D-cysteine, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus and a Trt (trityl) group protecting the thiol functionality of the cysteine side chain. This compound is widely used in solid-phase peptide synthesis (SPPS) to incorporate D-cysteine residues while preventing unwanted side reactions, such as disulfide bond formation or oxidation. The Fmoc group is cleaved under mild basic conditions, while the Trt group can be removed under acidic conditions, offering orthogonal protection strategies. Its high purity and stability make it a reliable building block for peptide synthesis, particularly in the preparation of complex or stereochemically modified peptides.

Fmoc-D-Cys(Trt)-OH structure

Product Name:Fmoc-D-Cys(Trt)-OH

CAS No:167015-11-4

MF:C₃₇H₃₁NO₄S

MW:585.711348772049

MDL:MFCD00151922

CID:65766

PubChem ID:7168037

Update Time:2025-06-07

Fmoc-D-Cys(Trt)-OH Chemical and Physical Properties

Names and Identifiers

- N-Fmoc-S-trityl-D-cysteine
- N-(9-Fluorenylmethoxycarbonyl)-S-trityl-D-cysteine
- Fmoc-D-Cys(Trt)-OH
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-S-(triphenylmethyl)-D-cysteine
- Fmoc-D-Cys(Trt)-OH Fmoc-S-trityl-D-cysteine
- Fmoc-D-Cysteine(Trt)
- N-Alpha-(9-FluorenylMethyloxycarbonyl)-S-Trityl-D-Cysteine
- N-alpha-(9-fluorenylmethyloxycarbonyl)-S-trityl-L-cysteine
- FMOC-D-CYS(TRT)
- FMoc-Dys(trt)-OH
- FMOC-D-CYSTEINE(TRT)-OH
- FMOC-D-CYSTEINE(TRITYL)
- FMOC-S-TRITYL-D-CYSTEINE
- Fmoc-D-Cys(Trt)-OH585.71
- N-FMoc-N'-trityl-D-Cysteine
- N-ALPHA-FMOC-S-TRITYL-D-CYSTEINE
- N-Fmoc-S-(triphenylmethyl)-D-cysteine
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(tritylthio)propanoic acid
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-tritylsulfanylpropanoic acid
- D-Cysteine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S-(triphenylmethyl)
- MFCD00151922
- A810808
- AKOS015837179
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[tri(phenyl)methylsulfanyl]propanoic acid
- Q-101677
- M03360
- BP-23491
- J-300087
- (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(triphenylmethyl)sulfanyl]propanoic acid
- AC-29841
- EN300-1178219
- (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(tritylthio)propanoic acid
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-tritylsulfanyl-propanoic acid;N-Fmoc-S-(triphenylmethyl)-D-cysteine
- HY-W010724
- AM81676
- D-Cysteine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S-(triphenylmethyl)-
- FD21244
- AS-19001
- AKOS015896302
- Fmoc-D-Cys(Trt)-OH, >=97.0% (HPLC)
- N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-trityl-D-cysteine
- SCHEMBL3436122
- 167015-11-4
- CS-W011440
- F0752
- DTXSID90428234
- KLBPUVPNPAJWHZ-UUWRZZSWSA-N
- DB-030188
- MDL： MFCD00151922
- Inchi： 1S/C37H31NO4S/c39-35(40)34(38-36(41)42-24-33-31-22-12-10-20-29(31)30-21-11-13-23-32(30)33)25-43-37(26-14-4-1-5-15-26,27-16-6-2-7-17-27)28-18-8-3-9-19-28/h1-23,33-34H,24-25H2,(H,38,41)(H,39,40)/t34-/m1/s1
- InChI Key： KLBPUVPNPAJWHZ-UUWRZZSWSA-N
- SMILES： S(C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 585.197
Monoisotopic Mass: 585.197
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 43
Rotatable Bond Count: 11
Complexity: 841
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101
Surface Charge: 0
Tautomer Count: 2
XLogP3: 8

Experimental Properties

Color/Form: Not available
Density: 1.2700
Melting Point: 172.0 to 176.0 deg-C
Boiling Point: 763.4°C at 760 mmHg
Flash Point: 415.5±32.9 °C
PSA: 100.93000
LogP: 8.09450
Specific Rotation: -15° ~ -19° (c=1, THF)
Solubility: Not available

Fmoc-D-Cys(Trt)-OH Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：2-8°C

Fmoc-D-Cys(Trt)-OH Pricemore >>

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